Cas no 852137-52-1 (N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide)
N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide
- F0651-0198
- N-[(1,2-dimethylindol-5-yl)methyl]-4-(trifluoromethyl)benzamide
- AKOS024591975
- N-((1,2-dimethyl-1H-indol-5-yl)methyl)-4-(trifluoromethyl)benzamide
- N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-(trifluoromethyl)benzamide
- 852137-52-1
-
- Inchi: 1S/C19H17F3N2O/c1-12-9-15-10-13(3-8-17(15)24(12)2)11-23-18(25)14-4-6-16(7-5-14)19(20,21)22/h3-10H,11H2,1-2H3,(H,23,25)
- InChI Key: FGSFSZJSJQRBFP-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C(NCC1C=CC2=C(C=1)C=C(C)N2C)=O)(F)F
Computed Properties
- Exact Mass: 346.12929766g/mol
- Monoisotopic Mass: 346.12929766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 34Ų
N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0651-0198-2μmol |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
852137-52-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0651-0198-5μmol |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
852137-52-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0651-0198-10μmol |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
852137-52-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0651-0198-20μmol |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
852137-52-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0651-0198-1mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
852137-52-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0651-0198-2mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
852137-52-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0651-0198-3mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
852137-52-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0651-0198-4mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
852137-52-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0651-0198-5mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
852137-52-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0651-0198-10mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-(trifluoromethyl)benzamide |
852137-52-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide
N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide (CAS No. 852137-52-1): A Comprehensive Overview
N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide (CAS No. 852137-52-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.
The structure of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide is characterized by a central indole core with two methyl groups at the 1 and 2 positions, a methyl group attached to the 5-position indole nitrogen, and a trifluoromethyl-substituted benzamide moiety. The presence of the trifluoromethyl group is particularly noteworthy as it imparts significant electronic and steric effects, which can influence the compound's binding affinity and biological activity.
Recent research has focused on elucidating the biological activities of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have anti-cancer effects by inducing apoptosis in various cancer cell lines, including breast cancer and colon cancer cells.
In the context of neuroprotection, N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide has demonstrated promising results in preclinical models of neurodegenerative diseases. It has been shown to protect neurons from oxidative stress and reduce neuroinflammation, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide have also been investigated. Studies indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use in drug development. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in neurological disorders.
In terms of safety, preliminary toxicological studies suggest that N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide is well-tolerated at therapeutic doses. However, further research is needed to fully assess its long-term safety and potential side effects.
The synthesis of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide involves several steps, including the preparation of the indole derivative and the subsequent coupling with the trifluoromethyl-substituted benzoyl chloride. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield and purity.
From a commercial perspective, N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide is available from several chemical suppliers and can be used as a research tool or as a starting material for further chemical modifications. Its availability facilitates ongoing research into its biological activities and potential therapeutic applications.
In conclusion, N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide (CAS No. 852137-52-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.
852137-52-1 (N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)